Cas no 148596-90-1 (21-Hydroxy DeschloroMoMetasone Furoate (IMpurity))

21-Hydroxy DeschloroMoMetasone Furoate (Impurity) is a key intermediate or degradation product in the synthesis and quality control of mometasone furoate, a potent corticosteroid. This compound is critical for analytical reference standards, aiding in the identification and quantification of impurities during pharmaceutical development. Its well-characterized structure ensures reliable performance in HPLC, LC-MS, and other chromatographic methods, supporting compliance with regulatory requirements. High purity and stability make it suitable for method validation and batch consistency testing. As a traceable impurity, it plays a vital role in ensuring the safety and efficacy of mometasone furoate formulations by enabling precise impurity profiling and control.

21-Hydroxy DeschloroMoMetasone Furoate (IMpurity) structure

148596-90-1 structure

Product Name:21-Hydroxy DeschloroMoMetasone Furoate (IMpurity)

CAS No:148596-90-1

MF:C₂₇H₃₁ClO₇

MW:503

CID:1059870

PubChem ID:101644781

Update Time:2025-05-28

21-Hydroxy DeschloroMoMetasone Furoate (IMpurity) Chemical and Physical Properties

Names and Identifiers

- 21-Hydroxy Deschloromometasone Furoate (Impurity)
- 21-Hydroxy Deschloromometasone Furoate (Impurity) Mometasone Furoate Impurity H
- 21-Hydroxy Deschloromometasone Furoate (Impurity) Mometasone Furoate Impurity H
- Mometasone Furoate EP Impurity H
- 21-Dechloro-21-Hydroxy Mometasone Furoate
- CID 131699131
- Mometasone EP Impurity H
- Mometasone Furoate Impurity 8(Mometasone Furoate EP Impurity H)
- Mometasone Impurity EP-H
- Mometasone Furoate EP Impurity H/21-Hydroxy Deschloromometasone Furoate
- PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-17-((2-FURANYLCARBONYL)OXY)-11,21-DIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
- UNII-Y6U3UYE3FP
- [(8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
- (11beta,16alpha)-9-Chloro-17-((2-furanylcarbonyl)oxy)-11,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
- Pregna-1,4-diene-3,20-dione, 9-chloro-17-((2-furanylcarbonyl)oxy)-11,21-dihydroxy-16-methyl-, (11beta,16alpha)-
- 9-Chloro-11beta,21-dihydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
- 9-CHLORO-11.BETA.,21-DIHYDROXY-16.ALPHA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL FURAN-2-CARBOXYLATE
- Y6U3UYE3FP
- 21-Hydroxy deschloromometasone furoate
- 21-Hydroxy Deschloromometasone Furoate (Impurity)Mometasone Furoate Impurity H
- (11beta,16alpha)-9-Chloro-17-[(2-furanylcarbonyl)oxy]-11,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione; 9-chloro-11beta,21-dihydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate; Mometasone Furoate Imp. H (EP)
- MOMETASONE FUROATE IMPURITY H [EP IMPURITY]
- (11.BETA.,16.ALPHA.)-9-CHLORO-17-((2-FURANYLCARBONYL)OXY)-11,21-DIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- Mometasone furoate impurity H [EP]
- 9-Chloro-11?,21-dihydroxy-16?-methyl-3,20-dioxopregna-1,4-dien-17-yl Furan-2-carboxylate
- 148596-90-1
- 21-Hydroxy DeschloroMoMetasone Furoate (IMpurity)
- Inchi： 1S/C27H31ClO7/c1-15-11-19-18-7-6-16-12-17(30)8-9-24(16,2)26(18,28)21(31)13-25(19,3)27(15,22(32)14-29)35-23(33)20-5-4-10-34-20/h4-5,8-10,12,15,18-19,21,29,31H,6-7,11,13-14H2,1-3H3/t15?,18-,19-,21?,24-,25-,26?,27-/m0/s1
- InChI Key： YPMHCASPTUZHRG-FOMZRGHLSA-N
- SMILES： ClC12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC(C)[C@](C(CO)=O)([C@@]1(C)CC2O)OC(C1=CC=CO1)=O)=O)C

Computed Properties

Exact Mass: 502.1758310g/mol
Monoisotopic Mass: 502.1758310g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 114

Experimental Properties

Melting Point: >200oC (dec.)
Solubility: DMSO (Slightly), Methanol (Slightly)

21-Hydroxy DeschloroMoMetasone Furoate (IMpurity) Security Information

Storage Condition：Refrigerator

21-Hydroxy DeschloroMoMetasone Furoate (IMpurity) Pricemore >>

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